Cas no 2679836-42-9 (benzyl N-[(1S)-1-(5-bromothiophen-2-yl)ethyl]carbamate)

• Product Name: benzyl N-[(1S)-1-(5-bromothiophen-2-yl)ethyl]carbamate
• CAS No: 2679836-42-9
• MF: C₁₄H₁₄BrNO₂S
• MW: 340.235461711884
• CID: 5974870
• PubChem ID: 165914972
• Update Time: 2025-07-21

benzyl N-[(1S)-1-(5-bromothiophen-2-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(1S)-1-(5-bromothiophen-2-yl)ethyl]carbamate
• 2679836-42-9
• EN300-7144930

• Inchi： 1S/C14H14BrNO2S/c1-10(12-7-8-13(15)19-12)16-14(17)18-9-11-5-3-2-4-6-11/h2-8,10H,9H2,1H3,(H,16,17)/t10-/m0/s1
• InChI Key： KEMXIVYFGNBUTQ-JTQLQIEISA-N
• SMILES： BrC1=CC=C([C@H](C)NC(=O)OCC2C=CC=CC=2)S1

Computed Properties

• Exact Mass: 338.99286g/mol
• Monoisotopic Mass: 338.99286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.6Ų

Additional information on benzyl N-[(1S)-1-(5-bromothiophen-2-yl)ethyl]carbamate

Introduction to Benzyl N-[(1S)-1-(5-bromothiophen-2-yl)ethyl]carbamate (CAS No. 2679836-42-9)

Benzyl N-[(1S)-1-(5-bromothiophen-2-yl)ethyl]carbamate, with the CAS number 2679836-42-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are known for their versatile applications in medicinal chemistry due to their ability to act as intermediates in the synthesis of various bioactive molecules. The structural features of this compound, particularly the presence of a benzyl group and a chiral (1S)-configured ethyl side chain derived from 5-bromothiophene, make it a promising candidate for further exploration in drug discovery and development.

The< strong>benzyl N-[(1S)-1-(5-bromothiophen-2-yl)ethyl]carbamate molecule exhibits a unique combination of functional groups that can be exploited for various synthetic transformations. The benzyl group, a common protecting group in organic synthesis, provides stability and ease of modification, while the chiral center at the ethyl chain enhances the compound's potential as a building block for enantioselective drugs. The 5-bromothiophen-2-yl moiety introduces a heterocyclic system that is known to interact favorably with biological targets, making this compound an attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in the development of carbamate-based drugs due to their favorable pharmacokinetic properties and low toxicity profiles. Carbamates have been shown to exhibit inhibitory activity against various enzymes and receptors, making them suitable for treating a wide range of diseases. The< strong>Benzyl N-[(1S)-1-(5-bromothiophen-2-yl)ethyl]carbamate, with its unique structural features, could potentially serve as a precursor for novel therapeutic agents targeting neurological disorders, inflammatory diseases, and other conditions where enzyme inhibition is beneficial.

One of the most compelling aspects of this compound is its potential application in the synthesis of chiral drugs. Chirality plays a crucial role in drug efficacy and safety, as many biological targets are stereospecific. The (1S)-configuration of the ethyl side chain in< strong>Benzyl N-[(1S)-1-(5-bromothiophen-2-yl)ethyl]carbamate ensures that any derivatives synthesized from it will retain this stereochemical information, which is essential for achieving optimal pharmacological activity. This feature makes it particularly valuable for researchers working on developing enantiomerically pure drugs that can minimize side effects while maximizing therapeutic benefits.

The heterocyclic component, 5-bromothiophene, is another key feature that contributes to the compound's potential as a drug scaffold. Thiophene derivatives have been extensively studied for their biological activity and have shown promise in treating various diseases, including cancer and infectious disorders. The bromine atom on the thiophene ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry to construct complex molecular architectures.

Recent advances in synthetic methodologies have enabled more efficient and scalable production of carbamate-based compounds like< strong>Benzyl N-[(1S)-1-(5-bromothiophen-2-yl)ethyl]carbamate. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have made it possible to introduce specific functional groups with high precision and yield. These advancements have not only facilitated the production of this compound but also opened up new avenues for its application in drug discovery.

The pharmaceutical industry has been actively exploring novel carbamate derivatives as potential therapeutics. Several clinical trials have demonstrated the efficacy of carbamate-based drugs in treating conditions such as pain, inflammation, and neurological disorders. The structural motif present in< strong>Benzyl N-[(1S)-1-(5-bromothiophen-2-yl)ethyl]carbamate aligns well with these efforts, as it combines elements known to interact with biological targets effectively. This has spurred interest among researchers to investigate its potential further.

In conclusion, Benzyl N-[(1S)-1-(5-bromothiophen-2-yl)ethyl]carbamate (CAS No. 2679836-42-9) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including the benzyl group, chiral ethyl side chain, and 5-bromothiophene moiety, make it an attractive scaffold for synthesizing novel bioactive molecules. With ongoing advancements in synthetic chemistry and increasing interest in carbamate-based therapeutics, this compound is poised to play a crucial role in future medical innovations.